Cas no 1116054-31-9 (3-[(4-chlorophenyl)methyl]-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole)

• Product Name: 3-[(4-chlorophenyl)methyl]-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole
• CAS No: 1116054-31-9
• MF: C₁₇H₁₂ClN₃OS₂
• MW: 373.879679679871
• CID: 5391056
• Update Time: 2025-06-03

3-[(4-chlorophenyl)methyl]-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-[(4-chlorophenyl)methyl]-5-[[4-(2-thienyl)-2-thiazolyl]methyl]-
• 3-[(4-chlorophenyl)methyl]-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

• Inchi： 1S/C17H12ClN3OS2/c18-12-5-3-11(4-6-12)8-15-20-16(22-21-15)9-17-19-13(10-24-17)14-2-1-7-23-14/h1-7,10H,8-9H2
• InChI Key： WZNPVHTZGHNSFC-UHFFFAOYSA-N
• SMILES： O1C(CC2=NC(C3SC=CC=3)=CS2)=NC(CC2=CC=C(Cl)C=C2)=N1

Additional information on 3-[(4-chlorophenyl)methyl]-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1116054-31-9 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1116054-31-9 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 3-[(4-chlorophenyl)methyl]-5-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}-1,2,4-oxadiazole, suggests a complex and multifaceted structure that may contribute to its unique pharmacological properties. This introduction aims to delve into the chemical characteristics, potential applications, and recent research findings associated with this compound.

The molecular framework of this compound features several key structural motifs that are of particular interest to medicinal chemists. The presence of a 1,2,4-oxadiazole core is well-documented for its role in various bioactive molecules. Oxadiazoles are known for their stability and ability to engage in multiple hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the incorporation of a thiophene ring introduces sulfur atoms into the structure, which can modulate electronic properties and influence metabolic pathways.

The terminal substituents, such as the (4-chlorophenyl)methyl group and the [4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl moiety, further diversify the compound's pharmacophoric features. The chloro substituent on the phenyl ring is often employed to enhance lipophilicity and metabolic stability, while the thiophene-thiazole bridge provides additional spatial and electronic tuning opportunities. These structural elements collectively contribute to the compound's potential as a versatile scaffold for drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The combination of an oxadiazole core with thiophene and thiazole moieties has been explored in several studies for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 1,2,4-oxadiazoles have shown promising results in inhibiting kinases and other enzymes involved in cancer progression. Similarly, thiophene-based compounds have been investigated for their ability to modulate neurotransmitter receptors and ion channels.

The specific structure of CAS no. 1116054-31-9 positions it as a candidate for further exploration in several therapeutic areas. One particularly exciting aspect is its potential application in oncology research. The oxadiazole-thiazole-thiophene scaffold may interact with critical targets such as tyrosine kinases or poly(ADP-ribose) polymerases (PARPs), which are implicated in tumor growth and survival. Preclinical studies have demonstrated that molecules with similar structural motifs can disrupt cancer cell signaling pathways by inhibiting key enzymes.

Beyond oncology, this compound may also find utility in addressing neurological disorders. The presence of aromatic rings capable of crossing the blood-brain barrier suggests that it could interact with central nervous system (CNS) receptors. Recent advances in neuropharmacology have highlighted the importance of targeting specific receptor subtypes for conditions such as Alzheimer's disease or Parkinson's disease. The unique electronic properties of the thiophene-thiazole bridge could make this compound a valuable lead for developing novel therapeutics.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis typically involves functional group transformations such as chlorination, alkylation, and cyclization reactions. Advanced techniques like palladium-catalyzed cross-coupling reactions may be employed to construct the heterocyclic framework efficiently. Given the complexity of the target molecule, collaboration between synthetic chemists and computational modelers can accelerate the discovery process by predicting optimal synthetic routes and assessing potential liabilities early in development.

Evaluation of a compound's pharmacological profile necessitates rigorous testing across various biological assays. High-throughput screening (HTS) platforms are commonly used to identify hits with desirable activity against a panel of targets. Subsequent structure-activity relationship (SAR) studies help refine the scaffold by identifying key pharmacophoric elements responsible for bioactivity. Additionally, computational methods like molecular docking can provide insights into binding modes and interactions between the compound and its biological targets.

The safety profile of any pharmaceutical candidate is paramount before proceeding to clinical trials. In vitro toxicity assays are conducted to assess potential adverse effects on human cells and tissues. Furthermore, animal models provide an opportunity to evaluate systemic toxicity and pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). These preclinical studies ensure that only compounds with favorable risk-benefit profiles advance to human testing.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by enabling faster identification of promising candidates from vast chemical libraries. Predictive models can assess physicochemical properties like solubility or permeability early in the design phase, reducing attrition rates during development. As computational power continues to grow, these technologies will play an increasingly pivotal role in optimizing molecular structures like CAS no. 1116054-31-9 for improved efficacy and reduced side effects.

In conclusion, the compound with CAS no. 1116054-31-9 represents an exciting opportunity for innovation in pharmaceutical research due to its intricate molecular architecture composed of functionalized heterocyclic rings including 1,2,4-oxadiazole, thiophene, and thiazole. Its potential applications span multiple therapeutic areas including oncology where it may disrupt cancer cell signaling pathways or act on neurological receptors implicated in CNS disorders through interactions mediated by its aromatic substituents like (4-chlorophenyl)methyl groups or complex bridging moieties such as [4-(thiophen-2-yl)-1...,methyl]-1...